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Compound of Interest

Compound Name: 3-Nonene

Cat. No.: B053289

For laboratory professionals engaged in research, scientific discovery, and drug development,
ensuring a safe environment is paramount. This guide provides essential, immediate safety
protocols and logistical information for the handling and disposal of 3-Nonene, a flammable
liquid requiring careful management. Adherence to these procedures is critical for minimizing
risks and ensuring the well-being of all laboratory personnel.

Immediate Safety and Personal Protective
Equipment (PPE)

3-Nonene is classified as a flammable liquid and can cause skin and serious eye irritation.[1]
Inhalation of vapors may also lead to irritation, and aspiration could cause chemical
pneumonia.[2][3][4] Therefore, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to prevent exposure.
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PPE Category

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or a
face shield compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[5]

[6]

To protect eyes from splashes

and irritation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene) and
a flame-retardant, antistatic lab
coat.[2][5][6]

To prevent skin contact and
protect from flammability

hazards.

Respiratory Protection

Typically not required with
adequate ventilation. Use a
NIOSH-approved respirator
with organic vapor cartridges if
ventilation is insufficient or

aerosols are generated.[5]

To prevent inhalation of

vapors.

General Hygiene

Eyewash stations and safety
showers must be readily
accessible. Handle in
accordance with good
industrial hygiene and safety
practices.[4][5][7]

To minimize exposure and
provide immediate first aid if

needed.

Operational and Handling Protocol

Safe handling of 3-Nonene necessitates a well-ventilated work area, preferably within a

certified chemical fume hood.[6] All potential ignition sources, such as open flames, hot

surfaces, and sparks, must be eliminated from the vicinity.[2][5][8]

Step-by-Step Handling Procedure:

e Preparation:

o Ensure the work area is well-ventilated.
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[e]

Confirm the accessibility of an eyewash station and safety shower.[5]

o

Remove all ignition sources.[2][5]

[¢]

Use only non-sparking tools and explosion-proof equipment.[2][3][5][7][8]

[¢]

Ground all containers and receiving equipment to prevent static discharge.[2][7][8]

e Donning PPE:

o Put on a chemical-resistant lab coat.

o Wear chemical safety goggles or a face shield.[5]

o Inspect and put on appropriate chemical-resistant gloves.[6]
e Handling the Chemical:

o Avoid contact with skin, eyes, and clothing.[5]

o Avoid inhaling any vapors.[5]

o Keep the container tightly closed when not in use.[2][5][8]

Storage and Disposal Plan

Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:

» Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][5]
» Keep containers tightly closed.[2][5][8]

o Store away from heat, sparks, open flames, and incompatible materials such as strong
oxidizing agents, chlorine, and fluorine.[2][5][7]

Disposal Plan:

o Dispose of waste in accordance with all federal, state, and local regulations.
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Collect chemical waste in sturdy, leak-proof, and clearly labeled containers.[9]

Do not dispose of 3-Nonene down the sink.[9]

Empty containers should be thoroughly rinsed, with the rinsate collected as chemical waste.
The empty, rinsed container can then be disposed of appropriately.[9]

Separate non-halogenated solvent waste for potential fuel blending.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Nonene for easy reference.

Property Value

Molecular Formula CoHaisg[10][11][12]

Molecular Weight 126.24 g/mol [10][11][13]

Density 0.734 g/mL[14]

Flash Point 26°C (for 1-Nonene)[1]

Lower Flammability Limit 0.9% (for 1-Nonene)[1]

Vapor Pressure 0.7 kPa at 25°C (for 1-Nonene)[1]

Water Solubility Insoluble (1.12 mg/L at 25°C for 1-Nonene)[1]

Experimental Protocols

While specific experimental protocols involving 3-Nonene will vary based on the research, the
following general safety methodologies should be integrated into any procedure:

» Risk Assessment: Before any new experiment, a thorough risk assessment should be
conducted, identifying potential hazards and outlining mitigation strategies.

e Fume Hood Use: All manipulations of 3-Nonene that could result in the generation of vapors
should be performed within a certified chemical fume hood.[6]
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o Spill Response: A spill kit appropriate for flammable liquids should be readily available. In the
event of a spill, follow the established spill response protocol.

Visualized Workflows

To further clarify procedural logic, the following diagrams illustrate key safety workflows for

handling 3-Nonene.
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3-Nonene Spill Response Workflow

Initial Actions
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:
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if necessary

:

Eliminate ignition sources

Assessment

Assess spill size and risk

Major Spill?

Yes No

R
A

Contact EHS and Contain spill with
follow emergency procedures inert absorbent material

esponse
/

Collect absorbed material
using non-sparking tools

Decontaminate the area

Dispose of waste in a
sealed, labeled container
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3-Nonene Spill Response Workflow
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Standard Operating Procedure for 3-Nonene

Preparation

Conduct Risk Assessment

Gather Materials & PPE

Prepare Well-Ventilated
Work Area (Fume Hood)

Don Appropriate PPE

Handling

Handle 3-Nonene

Post-Handling & Disposal

Keep Container Closed

When Not in Use Clean Work Area Store 3-Nonene Properly

Doff PPE Correctly

Dispose of Waste per Protocol
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Standard Operating Procedure for 3-Nonene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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